Acevaltrate

• CAS No.: 25161-41-5
• Product Name: Acevaltrate
• Molecular Formula: C24H32O10
• Molecular Weight: 480.5 g/mol
• IUPAC Name: [4-(acetyloxymethyl)-1-(3-methylbutanoyloxy)spiro[6,7a-dihydro-1H-cyclopenta[c]pyran-7,2'-oxirane]-6-yl] 3-acetyloxy-3-methylbutanoate
• Standard InChI: InChI=1S/C24H32O10/c1-13(2)7-19(27)33-22-21-17(16(11-30-22)10-29-14(3)25)8-18(24(21)12-31-24)32-20(28)9-23(5,6)34-15(4)26/h8,11,13,18,21-22H,7,9-10,12H2,1-6H3
• Standard InChIKey: FWKBQAVMKVZEOT-STCFVSJZSA-N
• Isomeric SMILES: CC(C)CC(=O)O[C@H]1[C@H]2C(=C[C@@H]([C@]23CO3)OC(=O)CC(C)(C)OC(=O)C)C(=CO1)COC(=O)C
• SMILES: CC(C)CC(=O)OC1C2C(=CC(C23CO3)OC(=O)CC(C)(C)OC(=O)C)C(=CO1)COC(=O)C
• Canonical SMILES: CC(C)CC(=O)OC1C2C(=CC(C23CO3)OC(=O)CC(C)(C)OC(=O)C)C(=CO1)COC(=O)C
• Appearance: Powder
• Melting Point: 83-84°C
• Physical Description: Solid
• Description: Acevaltrate, also known as acevaltric acid, belongs to the class of organic compounds known as tetracarboxylic acids and derivatives. These are carboxylic acids containing exactly four carboxyl groups. Acevaltrate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, acevaltrate is primarily located in the membrane (predicted from logP). Outside of the human body, acevaltrate can be found in fats and oils, herbs and spices, and tea. This makes acevaltrate a potential biomarker for the consumption of these food products.
• Synonyms: acevaltrate
• PubChem Compound: 22245467
• Last Modified: Nov 11 2021